Cas no 28547-07-1 (4-(Isobutyrylamino)benzoic Acid)

• Product Name: 4-(Isobutyrylamino)benzoic Acid
• CAS No: 28547-07-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD00448087
• CID: 2157298
• PubChem ID: 506050
• Update Time: 2025-08-03

4-(Isobutyrylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Isobutyramidobenzoic acid
• 4-(isobutyrylamino)benzoic acid
• KSC-315-086-A03
• Benzoic acid, 4-[(2-methyl-1-oxopropyl)amino]-
• Cambridge id 5147629
• SR-01000405505
• 4-(2-methylpropanoylamino)benzoic acid
• 28547-07-1
• 4-Isobutyrylamino-benzoic acid
• HMS1579O04
• SB77498
• Oprea1_146723
• CS-0210249
• F21116
• AN-652/40055205
• 4-(2-Methylpropionylamino)benzoic acid
• 4-[(2-methylpropanoyl)amino]benzoic acid
• Z85880304
• 4-Isobutyramidobenzoicacid
• LS-04046
• AKOS000132464
• EN300-33616
• DB-253204
• 4-(2-methylpropanamido)benzoic acid
• KUC112604N
• SCHEMBL7278525
• ALBB-012932
• OMWFUEUNNVEJQA-UHFFFAOYSA-N
• MFCD00448087
• SR-01000405505-1
• STK288040
• 4-isobutyrylaminobenzoic acid
• CHEMBL334557
• 890-957-8
• 4-(Isobutyrylamino)benzoic Acid

• MDL： MFCD00448087
• Inchi： 1S/C11H13NO3/c1-7(2)10(13)12-9-5-3-8(4-6-9)11(14)15/h3-7H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： OMWFUEUNNVEJQA-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives